Cas no 41108-72-9 (Ethyl (2E,4E)-6-bromo-2,4-hexadienoate)

Ethyl (2E,4E)-6-bromo-2,4-hexadienoate structure
41108-72-9 structure
Product Name:Ethyl (2E,4E)-6-bromo-2,4-hexadienoate
CAS No:41108-72-9
MF:C8H11BrO2
MW:219.075742006302
CID:2634528
PubChem ID:13405199
Update Time:2025-04-21

Ethyl (2E,4E)-6-bromo-2,4-hexadienoate Chemical and Physical Properties

Names and Identifiers

    • 41108-72-9
    • Ethyl (2E,4E)-6-bromo-2,4-hexadienoate
    • DTXSID301284961
    • ethyl6-bromosorbate
    • Inchi: 1S/C8H11BrO2/c1-2-11-8(10)6-4-3-5-7-9/h3-6H,2,7H2,1H3/b5-3+,6-4+
    • InChI Key: NCCUAUFMHYUGGN-GGWOSOGESA-N
    • SMILES: BrC/C=C/C=C/C(=O)OCC

Computed Properties

  • Exact Mass: 217.99424Da
  • Monoisotopic Mass: 217.99424Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 26.3Ų
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